Cas no 62906-30-3 (Adenosine, cyclic 2',​3'-​(hydrogen phosphate)​, ion(1-​))

• Product Name: Adenosine, cyclic 2',​3'-​(hydrogen phosphate)​, ion(1-​)
• CAS No: 62906-30-3
• MF: C₁₀H₁₁N₅O₆P
• MW: 328.20
• CID: 5087765
• PubChem ID: 6992262
• Update Time: 2024-03-03

Adenosine, cyclic 2',​3'-​(hydrogen phosphate)​, ion(1-​) Chemical and Physical Properties

Names and Identifiers

• Adenosine, cyclic 2',​3'-​(hydrogen phosphate)​, ion(1-​)

• Inchi： 1S/C10H12N5O6P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7-6(4(1-16)19-10)20-22(17,18)21-7/h2-4,6-7,10,16H,1H2,(H,17,18)(H2,11,12,13)/p-1/t4-,6-,7-,10-/m1/s1
• InChI Key： KMYWVDDIPVNLME-KQYNXXCUSA-M
• SMILES： O1P([O-])(=O)O[C@@]2([H])[C@H](N3C=NC4=C(N)N=CN=C34)O[C@H](CO)[C@@]12[H]

Computed Properties

• Exact Mass: 328.04469509g/mol
• Monoisotopic Mass: 328.04469509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 2',3'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 2',3'-cyclic purine nucleotides